Cas no 2171901-86-1 (1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol)

• Product Name: 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol
• CAS No: 2171901-86-1
• MF: C₇H₁₅FN₂O
• MW: 162.205205202103
• CID: 5566609
• PubChem ID: 165594376
• Update Time: 2025-05-20

1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1645867
• 1-fluoro-3-[3-(methylamino)azetidin-1-yl]propan-2-ol
• 2171901-86-1
• 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol

• Inchi： 1S/C7H15FN2O/c1-9-6-3-10(4-6)5-7(11)2-8/h6-7,9,11H,2-5H2,1H3
• InChI Key： ATJQKCOYRKATLA-UHFFFAOYSA-N
• SMILES： FCC(CN1CC(C1)NC)O

Computed Properties

• Exact Mass: 162.11684127g/mol
• Monoisotopic Mass: 162.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol

Recent Advances in the Study of 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol (CAS: 2171901-86-1)

1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol (CAS: 2171901-86-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and fluorine-containing structure, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol has been optimized through advanced organic chemistry techniques, including multi-step reactions and catalytic processes. Researchers have reported high yields and purity levels, which are critical for its subsequent pharmacological evaluation. The compound's structural features, such as the fluorine atom and the azetidine ring, contribute to its stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

Pharmacological studies have revealed that 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol exhibits significant activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with GABA receptors, which are implicated in anxiety, epilepsy, and other CNS disorders. Preliminary in vitro and in vivo experiments demonstrate its potential to cross the blood-brain barrier, a crucial factor for CNS-targeted therapeutics. These findings underscore its relevance in the development of new treatments for neurological conditions.

In addition to its CNS applications, recent research has explored the compound's role as an enzyme inhibitor. Studies indicate that it can selectively inhibit certain kinases and proteases, which are often overexpressed in cancer and inflammatory diseases. This dual functionality—targeting both CNS and enzymatic pathways—highlights its versatility and broad therapeutic potential. However, further studies are needed to elucidate its exact mechanisms of action and to assess its safety profile in clinical settings.

Despite these promising results, challenges remain in the development of 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Ongoing research aims to tackle these challenges through structure-activity relationship (SAR) studies and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-fluoro-3-3-(methylamino)azetidin-1-ylpropan-2-ol (CAS: 2171901-86-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable subject of study in the fields of chemical biology and drug discovery. Future research should focus on optimizing its efficacy and safety, paving the way for its potential use in treating CNS disorders and other diseases. The continued exploration of this compound is likely to yield significant advancements in medicinal chemistry and therapeutics.